Cas no 85068-36-6 (2,5-Difluorobenzophenone)

2,5-Difluorobenzophenone structure
2,5-Difluorobenzophenone structure
Product Name:2,5-Difluorobenzophenone
CAS No:85068-36-6
MF:C13H8F2O
MW:218.198830604553
MDL:MFCD00009899
CID:60816
PubChem ID:87557828
Update Time:2024-10-26

2,5-Difluorobenzophenone Chemical and Physical Properties

Names and Identifiers

    • (2,5-Difluorophenyl)(phenyl)methanone
    • (2,5-difluorophenyl)-phenylmethanone
    • 2,5-Difluorobenzophenone
    • (2,5-Difluorophenyl)phenylmethanone
    • (2,5-difluoro-phenyl)-phenyl-methanone
    • Methanone, (2,5-difluorophenyl)phenyl-
    • 2,5-difluoro diphenylmethanone
    • HSCUAAMDKDZZKG-UHFFFAOYSA-N
    • 2,5-difluorophenyl phenyl ketone
    • PubChem4214
    • 2.5-difluorobenzophenone
    • 2,5-difluoro benzophenone
    • SBB067424
    • PC2691
    • DT2064
    • PS-7
    • (2,5-Difluorophenyl)phenylmethanone (ACI)
    • DTXCID40156631
    • AKOS005063990
    • PS-7906
    • (2,5-Difluorophenyl)(phenyl)methanone #
    • AC-1569
    • Z37BAF7S2A
    • NS00022836
    • EINECS 285-298-2
    • DB-020075
    • 85068-36-6
    • SCHEMBL333382
    • UNII-Z37BAF7S2A
    • SY049263
    • MFCD00009899
    • DTXSID40234140
    • MDL： MFCD00009899
    • Inchi： 1S/C13H8F2O/c14-10-6-7-12(15)11(8-10)13(16)9-4-2-1-3-5-9/h1-8H
    • InChI Key： HSCUAAMDKDZZKG-UHFFFAOYSA-N
    • SMILES： O=C(C1C(F)=CC=C(F)C=1)C1C=CC=CC=1
    • BRN： 4417185

Computed Properties

  • Exact Mass: 218.05400
  • Monoisotopic Mass: 218.05432120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.1
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Grayish yellow liquid
  • Density: 1.262
  • Melting Point: No data available
  • Boiling Point: 123°C/0.3mmHg(lit.)
  • Flash Point: >110°C
  • Refractive Index: 1.5693
  • PSA: 17.07000
  • LogP: 3.19580
  • Solubility: Not determined

2,5-Difluorobenzophenone Security Information

2,5-Difluorobenzophenone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2,5-Difluorobenzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D3598-5g
2,5-Difluorobenzophenone
 85068-36-6 96.0%(GC)
5g
 ￥690.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
005214-5g
2,5-Difluorobenzophenone
 85068-36-6 98%
5g
 405.0CNY 2021-08-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
005214-25g
2,5-Difluorobenzophenone
 85068-36-6 98%
25g
 1283.0CNY 2021-08-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
D79580-25g
(2,5-Difluorophenyl)(phenyl)methanone
 85068-36-6 97%
25g
 ¥1278.0 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
D79580-1g
(2,5-Difluorophenyl)(phenyl)methanone
 85068-36-6 97%
1g
 ¥118.0 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
D79580-5g
(2,5-Difluorophenyl)(phenyl)methanone
 85068-36-6 97%
5g
 ¥318.0 2023-09-08
TRC
D451838-50mg
2,5-Difluorobenzophenone
 85068-36-6
50mg
 $ 50.00 2022-06-05
TRC
D451838-100mg
2,5-Difluorobenzophenone
 85068-36-6
100mg
 $ 65.00 2022-06-05
TRC
D451838-500mg
2,5-Difluorobenzophenone
 85068-36-6
500mg
 $ 80.00 2022-06-05
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R031572-1g
2,5-Difluorobenzophenone
 85068-36-6 97%
1g
 ￥116 2024-05-21

2,5-Difluorobenzophenone Production Method

Production Method 1

98-80-6 98-80-6
1094294-16-2 1094294-16-2
85068-36-6 85068-36-6
Reaction Conditions
1.1 Catalysts: Silver carbonate Solvents: Acetonitrile ;  60 min, 60 °C
Reference
Silver-catalyzed decarboxylative acylation of arylglyoxylic acids with arylboronic acids
Cheng, Kai; Zhao, Baoli; Qi, Chenze, RSC Advances, 2014, 4(89), 48698-48702

Production Method 2

64248-64-2 64248-64-2
80-17-1 80-17-1
85068-36-6 85068-36-6
Reaction Conditions
1.1 Reagents: Water Catalysts: 2,2′-Biquinoline ,  Palladium diacetate Solvents: Dimethyl sulfoxide ;  6 h, 80 °C
Reference
Pd(II)-Catalyzed Denitrogenative and Desulfinative Addition of Arylsulfonyl Hydrazides with Nitriles
Meng, Mengting; Yang, Liangfeng; Cheng, Kai ; Qi, Chenze, Journal of Organic Chemistry, 2018, 83(6), 3275-3284

Production Method 3

98-80-6 98-80-6
211512-93-5 211512-93-5
85068-36-6 85068-36-6
Reaction Conditions
1.1 Catalysts: Palladium trifluoroacetate ,  2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl Solvents: tert-Butyl methyl ether ;  6 h, 1 atm, 80 °C
Reference
Carbonylative coupling of aryl tosylates/triflates with arylboronic acids under CO atmosphere
Hao, Cheng Yi; Wang, Dan; Li, Ya Wei; Dong, Lin Lin; Jin, Ying; et al, RSC Advances, 2016, 6(89), 86502-86509

Production Method 4

2700884-00-8 2700884-00-8
85068-36-6 85068-36-6
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Sodium azide Solvents: Water ;  16 h, rt
Reference
Photo-Induced Cleavage of Alkenes to Carbonyls in Water
Yue, Xiaoguang; Ouyang, Yani; Zhu, Jiashun; Yue, Jingfang; Peng, Jiehai; et al, Asian Journal of Organic Chemistry, 2023, 12(6),

Production Method 5

85068-36-6 85068-36-6
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C; 1.5 h, -78 °C
1.2 Solvents: Tetrahydrofuran ;  3 h, rt
1.3 Reagents: Water
Reference
Ortho-Lithiation driven one-pot synthesis of quinazolines via [2 + 2 + 2] cascade annulation of halofluorobenzenes with nitriles
Hsueh, Jen-Chun; Szu, Fu-En; Yu, Yin-Yin; Leung, Man-kit, Organic & Biomolecular Chemistry, 2023, 21(25), 5297-5304

Production Method 6

408492-25-1 408492-25-1
100-52-7 100-52-7
85068-36-6 85068-36-6
Reaction Conditions
1.1 Reagents: Lithium tert-butoxide Solvents: Toluene ;  48 h, 80 °C
Reference
Transition Metal Catalyst-Free, Base-Promoted 1,2-Additions of Polyfluorophenylboronates to Aldehydes and Ketones
Liu, Zhiqiang ; Kole, Goutam Kumar ; Budiman, Yudha P. ; Tian, Ya-Ming ; Friedrich, Alexandra ; et al, Angewandte Chemie, 2021, 60(30), 16529-16538

Production Method 7

1374247-41-2 1374247-41-2
63468-90-6 63468-90-6
85068-36-6 85068-36-6
Reaction Conditions
1.1 Catalysts: Potassium persulfate ,  Silver nitrate Solvents: Water ;  1 h, 25 °C
Reference
Ag(I)/persulfate-catalyzed decarboxylative coupling of α-oxocarboxylates with organotrifluoroborates in water under room temperature
Chang, Sheng; Wang, Jian Feng; Dong, Lin Lin; Wang, Dan; Feng, Bo; et al, RSC Advances, 2017, 7(82), 51928-51934

Production Method 8

98-88-4 98-88-4
85068-36-6 85068-36-6
Reaction Conditions
1.1 Reagents: Aluminum chloride
Reference
The reaction of 4-alkyl-3-thiosemicarbazides with β-halo ketones
Jones, Winton D. Jr.; Kane, John M.; Sill, Arthur D., Journal of Heterocyclic Chemistry, 1983, 20(5), 1359-61

Production Method 9

2700884-00-8 2700884-00-8
85068-36-6 85068-36-6
Reaction Conditions
1.1 Reagents: Acetic acid ,  Oxygen Catalysts: Rose Bengal sodium salt Solvents: Water ;  1 min; 48 h, rt
Reference
Photo-induced oxidative cleavage of C-C double bonds of olefins in water
Zhang, Yilan; Yue, Xiaoguang; Liang, Chenfeng; Zhao, Jianming; Yu, Wenbo; et al, Tetrahedron Letters, 2021, 80,

Production Method 10

85068-36-6 85068-36-6
119-61-9 119-61-9
Reaction Conditions
1.1 Reagents: Bromobenzene ,  Cesium carbonate Catalysts: Triphenylphosphine ,  Palladium diacetate Solvents: o-Xylene ;  16 h, 150 °C; 150 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Steric and Electronic Effects Influencing β-Aryl Elimination in the Pd-catalyzed Carbon-Carbon Single Bond Activation of Triarylmethanols
Bour, James R.; Green, Jacob C.; Winton, Valerie J.; Johnson, Jeffrey B., Journal of Organic Chemistry, 2013, 78(4), 1665-1669

2,5-Difluorobenzophenone Raw materials

2,5-Difluorobenzophenone Preparation Products

2,5-Difluorobenzophenone Related Literature

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